2-{[2-(1-isonicotinoyl-3-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine

• IUPAC Name: pyridin-4-yl-[3-[1-(pyridin-2-ylmethyl)imidazol-2-yl]piperidin-1-yl]methanone
• InChI: InChI=1S/C20H21N5O/c26-20(16-6-9-21-10-7-16)25-12-3-4-17(14-25)19-23-11-13-24(19)15-18-5-1-2-8-22-18/h1-2,5-11,13,17H,3-4,12,14-15H2
• InChI Key: DYOSVTHJGWQJCI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=NC=C2)C3=NC=CN3CC4=CC=CC=N4
• Molecular Formula: C20H21N5O
• Molecular Weight: 347.4 g/mol

Description

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which includes compounds like "2-{[2-(1-isonicotinoyl-3-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine", often involves transition-metal-free three-component reactions. These methods facilitate the formation of C-N, C-O, and C-S bonds from ynals, pyridin-2-amines, and alcohols or thiols (Cao et al., 2014). Another approach includes the one-pot reaction of β-lactam carbenes with 2-pyridyl isonitriles followed by acidic hydrolysis to produce various imidazo[1,2-a]pyridines (Shao et al., 2011).

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridines is characterized by the presence of an imidazo[1,2-a]pyridine group, which is generally planar. Studies have shown different substituents at the imidazole N atoms, impacting the molecule's overall structure and reactivity (Afrakssou et al., 2013).

Chemical Reactions and Properties

Imidazo[1,2-a]pyridines are versatile in chemical reactions, forming stable N-heterocyclic carbenes and undergoing various transformations. They have been used in synthesizing Rh(I) mono- and biscarbenes from imidazo[1,5-a]pyridin-3-ylidenes, indicating their utility in complex reactions (Alcarazo et al., 2005).

Physical Properties Analysis

The physical properties of imidazo[1,2-a]pyridines like "2-{[2-(1-isonicotinoyl-3-piperidinyl)-1H-imidazol-1-yl]methyl}pyridine" include planarity and potential for hydrogen bonding, as evidenced in crystal structures. These properties are crucial for their interactions and reactivity in different chemical environments (Fun et al., 2011).

Chemical Properties Analysis

The chemical properties of these compounds are defined by their reactivity towards various reagents and conditions. They have been used in the synthesis of complex molecules, demonstrating their reactivity and versatility in organic chemistry (Rao et al., 2017).

Future Directions

Given the structural complexity and potential medicinal applications of this compound, future research could focus on optimizing its synthesis, studying its reactivity, and exploring its potential uses in pharmaceuticals.